Cas no 503431-81-0 ((2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one)

• Product Name: (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one
• CAS No: 503431-81-0
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 933585
• PubChem ID: 10013505
• Update Time: 2025-07-17

(2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro[4,5]decan-3-one
• (2S)-2-ethyl-8-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one
• 1-Thia-4,8-diazaspiro(4.5)decan-3-one,2-ethyl-8-methyl-,(2S)
• AF267B
• NGX 267
• DB05152
• C90302
• CHEMBL4297408
• PHOZOHFUXHPOCK-QMMMGPOBSA-N
• 503431-81-0 (free base)
• AF-267B
• NGX-267
• 8D3PZX7G73
• 503431-81-0
• DS-019214
• Q27270207
• NGX267
• AF 267B
• SCHEMBL3651146
• NCGC00162382-01
• 1-Thia-4,8-diazaspiro(4.5)decan-3-one, 2-ethyl-8-methyl-, (2S)-
• (S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one
• DTXSID40198399
• AKOS025295388
• UNII-8D3PZX7G73
• (S)-2-Ethyl-8-methyl-1-thia-4,8-diaza-spiro[4.5]decan-3-one
• HY-W014208
• CS-W014924
• (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one

• MDL： MFCD09265248
• Inchi： 1S/C10H18N2OS/c1-3-8-9(13)11-10(14-8)4-6-12(2)7-5-10/h8H,3-7H2,1-2H3,(H,11,13)/t8-/m0/s1
• InChI Key： PHOZOHFUXHPOCK-QMMMGPOBSA-N
• SMILES： S1[C@@H](CC)C(NC21CCN(C)CC2)=O

Computed Properties

• Exact Mass: 214.11400
• Monoisotopic Mass: 214.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: 132-134°C
• PSA: 57.64000
• LogP: 1.31660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one

Introduction to (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one (CAS No. 503431-81-0)

Compound CAS No. 503431-81-0, specifically identified as (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one, represents a significant advancement in the realm of pharmaceutical chemistry. This spirocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular architecture of this compound, featuring a thia bridge and a diazaspiro system, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

The synthesis of (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one involves a multi-step process that underscores the complexity and precision required in its preparation. The presence of stereocenters and functional groups such as thiazole and azaspiro moieties necessitates careful optimization of reaction conditions to achieve high enantiomeric purity and yield. Recent advancements in asymmetric synthesis have enabled more efficient methodologies for constructing such complex molecules, thereby facilitating the production of enantiomerically pure forms of this compound.

In the context of pharmaceutical research, the biological activity of (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one has been a focal point of investigation. Studies have demonstrated its potential as a modulator of various biological pathways, including enzyme inhibition and receptor binding. The spirocyclic core structure is particularly noteworthy for its ability to interact with biological targets in unique ways, which may lead to the development of novel therapeutic agents with distinct mechanisms of action.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can fine-tune its pharmacological properties. Researchers have explored derivatives of (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one to enhance their solubility, bioavailability, and target specificity. These modifications are often guided by computational modeling and high-throughput screening techniques, which help predict the behavior of molecules before they are synthesized in the laboratory.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one. Molecular docking simulations have been particularly useful in understanding how this compound interacts with biological targets at the molecular level. These simulations provide insights into binding affinities and pose predictions that can guide experimental design, thereby reducing the time and resources required for traditional trial-and-error approaches.

Furthermore, the use of green chemistry principles in the synthesis of (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one underscores the growing emphasis on sustainable practices in pharmaceutical research. By employing catalytic methods and optimizing reaction conditions to minimize waste and energy consumption, researchers are not only improving efficiency but also reducing their environmental footprint. This aligns with broader industry trends toward more sustainable drug development processes.

The potential therapeutic applications of (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one are diverse and span multiple disease areas. Preliminary studies have suggested its efficacy in modulating inflammatory pathways and inhibiting key enzymes associated with metabolic disorders. Additionally, its unique structural features make it a valuable scaffold for designing molecules with enhanced selectivity against specific disease targets.

In conclusion, (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro4,5decan-3-one (CAS No. 503431-81-0) stands as a testament to the ingenuity and progress in modern pharmaceutical chemistry. Its complex structure offers numerous opportunities for innovation in drug design and development. As research continues to uncover new aspects of its biological activity and synthetic feasibility, this compound is poised to play a significant role in future therapeutic strategies.